Cas no 859932-17-5 ((2-chloro-6-methoxyphenyl)methylhydrazine)

• Product Name: (2-chloro-6-methoxyphenyl)methylhydrazine
• CAS No: 859932-17-5
• MF: C₈H₁₁ClN₂O
• MW: 186.638740777969
• CID: 5249187
• PubChem ID: 104816510
• Update Time: 2025-05-20

(2-chloro-6-methoxyphenyl)methylhydrazine Chemical and Physical Properties

Names and Identifiers

• Hydrazine, [(2-chloro-6-methoxyphenyl)methyl]-
• (2-chloro-6-methoxyphenyl)methylhydrazine

• Inchi： 1S/C8H11ClN2O/c1-12-8-4-2-3-7(9)6(8)5-11-10/h2-4,11H,5,10H2,1H3
• InChI Key： DAQBTNRQRWGVFI-UHFFFAOYSA-N
• SMILES： N(CC1=C(OC)C=CC=C1Cl)N

Additional information on (2-chloro-6-methoxyphenyl)methylhydrazine

Comprehensive Analysis of (2-chloro-6-methoxyphenyl)methylhydrazine (CAS No. 859932-17-5) and Its Applications

The compound (2-chloro-6-methoxyphenyl)methylhydrazine (CAS No. 859932-17-5) is a specialized organic molecule that has garnered significant attention in recent years due to its unique structural properties and potential applications in various fields. This hydrazine derivative, characterized by its chloro and methoxy functional groups, offers a versatile platform for chemical synthesis and research. Its molecular formula and precise structure make it a subject of interest for chemists and researchers exploring novel pharmaceutical intermediates and agrochemical precursors.

One of the most frequently searched questions regarding (2-chloro-6-methoxyphenyl)methylhydrazine is its role in drug discovery. Recent trends in the pharmaceutical industry highlight the demand for highly functionalized aromatic compounds, and this molecule fits perfectly into this category. Its electron-rich aromatic ring and reactive hydrazine moiety make it a valuable building block for designing targeted therapeutics, particularly in oncology and neurology. Researchers are also investigating its potential as a ligand in catalytic systems, which aligns with the growing interest in green chemistry and sustainable synthesis methods.

Another hot topic tied to CAS No. 859932-17-5 is its application in material science. With the rise of organic electronics and conductive polymers, compounds like (2-chloro-6-methoxyphenyl)methylhydrazine are being studied for their ability to modify polymer backbones and enhance material properties. Its chloro-substituted phenyl ring provides a site for further functionalization, enabling the creation of customized monomers for advanced materials. This has sparked discussions in academic forums and patent filings, reflecting its commercial potential.

From a synthetic chemistry perspective, the stability and reactivity of (2-chloro-6-methoxyphenyl)methylhydrazine are often debated. Its hydrazine group allows for condensation reactions with carbonyl compounds, making it useful for constructing heterocyclic frameworks such as pyrazoles and indazoles. These motifs are prevalent in biologically active molecules, which explains why this compound is frequently referenced in medicinal chemistry publications. Additionally, the methoxy group contributes to its solubility profile, a critical factor in formulation development.

Environmental and safety considerations are also part of the conversation around CAS No. 859932-17-5. While not classified as hazardous under standard regulations, proper handling protocols are emphasized in laboratory guidelines. The compound’s biodegradability and ecological impact are under study, reflecting the broader industry shift toward eco-friendly chemicals. This aligns with searches related to green alternatives and sustainable synthesis, which dominate current chemical research trends.

In summary, (2-chloro-6-methoxyphenyl)methylhydrazine (CAS No. 859932-17-5) is a multifaceted compound with promising applications in pharmaceuticals, materials science, and catalysis. Its structural features and reactivity profile make it a valuable tool for researchers aiming to address modern challenges in drug design and functional materials. As interest in tailor-made organic molecules grows, this compound is likely to remain a focal point in scientific and industrial discussions.